2-(Chloromethyl)-3-methyl-4-nitropyridine
Overview
Description
The description of a chemical compound includes its molecular formula, structure, and common names. It may also include information about its appearance and odor .
Synthesis Analysis
This involves understanding the methods used to synthesize the compound. It includes the reactants used, the conditions required, and the mechanism of the reaction .Molecular Structure Analysis
This involves understanding the arrangement of atoms in the molecule. It can be determined using various spectroscopic methods .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reactants, products, and the mechanism of the reaction .Physical and Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
Molecular Structure and Electronic Properties
Research on similar nitropyridine compounds, such as 2-chloro-4-nitropyridine, 2-chloro-4-methyl-5-nitropyridine, and 3-amino-2-chloro-4-methylpyridine, has focused on their molecular structures, vibrational wavenumbers, atomic charges, and molecular electrostatic potentials. These studies, conducted using density functional theory (DFT) and natural bond orbital (NBO) analysis, provide insights into the stability, charge delocalization, and electronic properties of these molecules. For instance, 2-chloro-4-methyl-5-nitropyridine (CMNP) has shown a high hyperpolarizability value, indicating significant non-linear optical properties (Velraj, Soundharam, & Sridevi, 2015).
Conformational Stability and Vibrational Spectral Studies
Studies on the conformational stability of related compounds, like 2-hydroxy-4-methyl-3-nitropyridine, have been carried out using infrared absorption and Raman spectroscopy, combined with theoretical simulations. These studies are vital for understanding molecular stability and bond strength, which are crucial for designing and synthesizing new compounds with desired properties (Balachandran, Lakshmi, & Janaki, 2012).
Synthesis and Spectroscopic Analysis
The synthesis and structural analysis of compounds like 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile provide insights into the formation and physical properties of these nitropyridine derivatives. Such studies include X-ray analysis, IR, NMR, and UV–vis absorption and fluorescence spectroscopy, which are fundamental for understanding the optical properties and potential applications in various fields, including materials science (Jukić, Cetina, Halambek, & Ugarković, 2010).
Reactions and Electrophilicity
Research into the reactivity of nitroheteroarenes, such as nitropyridines, is key to understanding their chemical behavior and potential applications. Studies on the relative rate constants for vicarious nucleophilic substitution with a variety of nitroheteroarenes provide a comprehensive view of their electrophilic reactivities. This knowledge is instrumental in synthetic chemistry and pharmaceutical research (Seeliger, Błażej, Bernhardt, Mąkosza, & Mayr, 2008).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(chloromethyl)-3-methyl-4-nitropyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN2O2/c1-5-6(4-8)9-3-2-7(5)10(11)12/h2-3H,4H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGITUYGRSZWVLB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1CCl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50582523 | |
Record name | 2-(Chloromethyl)-3-methyl-4-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50582523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
116418-99-6 | |
Record name | 2-(Chloromethyl)-3-methyl-4-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50582523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.